Cas no 500360-86-1 (9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one)

9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one Properties

Names and Identifiers

• 3,9-Diazaspiro[5.5]undecan-2-one, 9-(phenylmethyl)-
• 9-Benzyl-3,9-diazaspiro[5.5]undecan-2-on
• 9-BENZYL-3,9-DIAZASPIRO[5.5]UNDECAN-2-ONE
• 9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one
• 9-(Phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one
• F14431
• NSC116048
• MLS002706635
• CS-0000426
• KS-7200
• 3-Benzyl-3,9-diazaspiro[5.5]undecan-10-one
• 9-Benzyl-3,9-diazaspiro[5.5]undecan-2-one
• NSC-116048
• SCHEMBL13818191
• DTXSID601232995
• CHEMBL1895255
• AKOS025149799
• 500360-86-1
• SMR001574036
• MFCD13180661
• +Expand

• MDL： MFCD13180661
• InChIKey： NDDZYCRYGWSPSJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H22N2O/c19-15-12-16(6-9-17-15)7-10-18(11-8-16)13-14-4-2-1-3-5-14/h1-5H,6-13H2,(H,17,19)
• SMILES： C1=CC=C(C=C1)CN2CCC3(CCNC(=O)C3)CC2

Computed Properties

• Exact Mass: 258.17300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 258.173213330g/mol
• Heavy Atom Count: 19
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• LogP: 2.44550
• PSA: 32.34000